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Compound of Interest

Compound Name: Dicyclohexyl azelate

Cat. No.: B15342583

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
dicyclohexyl azelate and various polymers.

Frequently Asked Questions (FAQS)

Q1: What is dicyclohexyl azelate and what are its primary applications in research and drug
development?

Al: Dicyclohexyl azelate is a diester of azelaic acid and cyclohexanol. It functions as a
plasticizer, an additive used to increase the flexibility, durability, and workability of polymeric
materials. In pharmaceutical and research settings, it can be incorporated into polymer
matrices for various applications, including the development of flexible tubing, components of
medical devices, and controlled-release drug delivery systems. Azelaic acid, a precursor to
dicyclohexyl azelate, is a bio-based material, making its derivatives of interest for creating
more sustainable polymer formulations.[1]

Q2: What are the common signs of incompatibility between dicyclohexyl azelate and a
polymer?

A2: Incompatibility between dicyclohexyl azelate and a polymer can manifest in several ways,
including:
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e Blooming or exudation: The plasticizer migrates to the surface of the polymer, forming a
visible film or oily layer.

e Leaching: The plasticizer escapes from the polymer matrix into the surrounding environment.

[2]

e Phase separation: The plasticizer and polymer do not form a homogeneous mixture, leading
to cloudiness or haziness in the material.

e Changes in mechanical properties: The polymer may become brittle, stiff, or lose its intended
flexibility.[3]

e Surface tackiness: The surface of the polymer feels sticky to the touch.
Q3: How can | predict the compatibility of dicyclohexyl azelate with a specific polymer?
A3: Predicting compatibility can be complex, but a few principles can guide you:

o Solubility Parameters: A common method for predicting miscibility involves comparing the
Hansen Solubility Parameters (HSP) of the plasticizer and the polymer. Materials with similar
HSP values are more likely to be compatible. While specific HSP data for dicyclohexyl
azelate is not readily available, values for similar azelate esters can provide an estimation.

o Polarity: "Like dissolves like" is a fundamental principle. The polarity of dicyclohexyl azelate
should be similar to that of the polymer for good compatibility.

e Molecular Structure: The size and structure of the plasticizer molecule can influence its
interaction with the polymer chains.

Q4: Are there any regulatory considerations when using dicyclohexyl azelate in
pharmaceutical applications?

A4: Any excipient used in a pharmaceutical formulation, including plasticizers, must meet the
stringent requirements of regulatory bodies such as the U.S. Food and Drug Administration
(FDA). This includes demonstrating the safety and stability of the final dosage form. Leaching
of plasticizers from packaging or delivery systems is a key concern and must be thoroughly
evaluated.
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Troubleshooting Guides

Issue 1: Observation of an oily film on the surface of my
polymer film after incorporating dicyclohexyl azelate.

Question: | have prepared a polymer film containing dicyclohexyl azelate, and after a short
period, I've noticed an oily substance on the surface. What is causing this, and how can |
resolve it?

Answer: This phenomenon is known as "blooming" or "exudation” and indicates an
incompatibility or oversaturation of the plasticizer in the polymer matrix. Here’s a step-by-step
guide to troubleshoot this issue:

 Verify Plasticizer Concentration: The most common cause of blooming is exceeding the
solubility limit of the plasticizer in the polymer.

o Action: Review your formulation and consider preparing a series of films with decreasing
concentrations of dicyclohexyl azelate to determine the optimal loading that does not
lead to blooming.

o Assess Polymer-Plasticizer Compatibility: The inherent compatibility between dicyclohexyl
azelate and your chosen polymer may be low.

o Action: If reducing the concentration is not feasible for your application, consider using a
co-plasticizer to improve compatibility or selecting a different polymer that is more
compatible with dicyclohexyl azelate.

o Evaluate Processing and Storage Conditions: Temperature and humidity can influence
plasticizer migration.

o Action: Ensure that your processing and storage temperatures are appropriate for the
polymer-plasticizer blend. High temperatures can increase plasticizer mobility, leading to
exudation.

o Consider a Surface Treatment: Applying a surface coating can sometimes prevent the
plasticizer from migrating to the surface.[4]
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o Action: Research compatible coating materials that can act as a barrier to plasticizer
migration.

Issue 2: My dicyclohexyl azelate-plasticized polymer has
become brittle and lost its flexibility over time.

Question: The polymer | formulated with dicyclohexyl azelate was initially flexible, but now it
has become rigid and brittle. What could be the reason for this change?

Answer: The loss of flexibility suggests that the plasticizer is no longer effectively integrated
within the polymer matrix. This is often due to plasticizer leaching or volatilization.

¢ Investigate Plasticizer Leaching: The plasticizer may be migrating out of the polymer and into
the surrounding environment, especially if it comes into contact with liquids.[2]

o Action: Analyze the storage conditions. If the material is in contact with a solvent or
agueous solution, the plasticizer may be leaching out. You can perform a leaching study to
guantify the amount of plasticizer lost (see Experimental Protocols section).

» Assess for Volatilization: Dicyclohexyl azelate, like all plasticizers, has a certain vapor
pressure. At elevated temperatures, it can slowly evaporate from the polymer matrix.

o Action: Evaluate the thermal history of your material. Has it been exposed to high
temperatures for extended periods? If so, this could be the cause. Consider using a
plasticizer with a lower vapor pressure if high-temperature exposure is unavoidable. The
ASTM D1203 standard test method can be used to determine the volatile loss from
plastics.[2][5][6][7][8]

¢ Re-evaluate Polymer-Plasticizer Compatibility: Poor compatibility can lead to slow, long-term
migration of the plasticizer out of the polymer matrix, resulting in embrittlement.

o Action: Revisit the compatibility assessment. It might be necessary to switch to a more
compatible polymer or a different plasticizer.

Data Presentation
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Disclaimer: Specific experimental data for dicyclohexyl azelate is limited in publicly available
literature. The following data for "Dihexyl Azelate" is provided as a proxy due to its structural
similarity. Researchers should conduct their own compatibility studies for their specific polymer
and application.

Table 1: Typical Physical Properties of Dihexyl Azelate (CAS: 109-31-9)

Property Value Reference
Molecular Formula C21H4004 [9]
Molecular Weight 356.5 g/mol 9]
Appearance Liquid [9]
Boiling Point 216 °C @ 5 mmHg 9]
Melting Point -10°C 9]
Density 0.927 g/cm3 at 20 °C [9]

Table 2: Predicted Compatibility of Dicyclohexyl Azelate with Various Polymers

This table is based on general principles of polymer-plasticizer compatibility, considering
factors like polarity and molecular structure. Experimental verification is crucial.
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Polymer Class

Specific Examples

Predicted
Compatibility

Rationale

Polyvinyl Chloride
(PVC)

PVC

Good to Moderate

Dicyclohexyl azelate
is a non-phthalate
plasticizer and is
expected to have
good compatibility
with PVC, similar to
other adipates and
azelates.[10][11][12]

Polyacrylates

Polymethyl
methacrylate (PMMA)

Moderate to Poor

PMMA is a relatively
polar polymer. The
compatibility will
depend on the specific
grade of PMMA.
Cross-linked PMMA
generally shows better

chemical resistance.

Cellulose Derivatives

Ethylcellulose,
Cellulose Acetate

Good

Dicyclohexyl
phthalate, a
structurally similar
compound, is known
to be compatible with
ethylcellulose.
Dicyclohexyl azelate
is likely to show

similar behavior.

Polyolefins

Polyethylene (PE),
Polypropylene (PP)

Poor

Polyolefins are
nonpolar polymers.
The ester groups in
dicyclohexyl azelate
make it more polar,
leading to poor
compatibility with PE
and PP.
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Experimental Protocols

Protocol 1: Determination of Plasticizer Blooming
(Visual Inspection)

Objective: To visually assess the compatibility of dicyclohexyl azelate in a polymer film by
observing for signs of blooming.

Methodology:

Sample Preparation: Prepare polymer films with varying concentrations of dicyclohexyl
azelate according to your standard procedure.

o Conditioning: Store the films under controlled conditions of temperature and humidity (e.g.,
23 £ 2 °C and 50 + 5% relative humidity).

e Visual Inspection: At regular intervals (e.g., 24 hours, 48 hours, 1 week), visually inspect the
surface of the films under good lighting and at a low angle.

o Evaluation: Look for any signs of an oily or crystalline deposit on the surface. The presence
of such a deposit indicates blooming. Record the concentration of dicyclohexyl azelate at
which blooming is first observed.

Protocol 2: Quantification of Plasticizer Leaching
(Solvent Extraction Method)

Objective: To quantify the amount of dicyclohexyl azelate that leaches from a polymer into a
liquid medium.

Methodology:
» Sample Preparation: Cut a known weight and surface area of the plasticized polymer film.

e Immersion: Immerse the polymer sample in a known volume of a suitable solvent in which
the plasticizer is soluble but the polymer is not (e.g., ethanol, hexane).

¢ Incubation: Store the sample in the solvent for a specified period (e.g., 24 hours) at a
controlled temperature.
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Extraction: After the incubation period, remove the polymer sample from the solvent.

Analysis: Analyze the concentration of dicyclohexyl azelate in the solvent using an
appropriate analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS)
or High-Performance Liquid Chromatography (HPLC).

Calculation: Calculate the amount of leached plasticizer as a percentage of the initial
plasticizer content in the polymer sample.

Protocol 3: Thermogravimetric Analysis (TGA) for
Volatiles

Objective: To determine the volatile loss from a plasticized polymer, which can be indicative of

plasticizer volatility.
Methodology (based on ASTM E1131):[9]

Instrument Setup: Calibrate the Thermogravimetric Analyzer (TGA) according to the
manufacturer's instructions.

Sample Preparation: Accurately weigh a small sample of the plasticized polymer into a TGA
pan.

TGA Analysis: Heat the sample in the TGA under a controlled atmosphere (e.g., nitrogen) at
a constant heating rate (e.g., 10 °C/min) over a specified temperature range (e.g., 30 °C to
600 °C).

Data Analysis: The TGA will record the weight loss of the sample as a function of
temperature. The weight loss at lower temperatures (before polymer degradation) can be
attributed to the volatilization of additives like the plasticizer.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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